Cas no 590371-95-2 (2-Bromo-3-(trifluoromethyl)quinoline)

2-Bromo-3-(trifluoromethyl)quinoline is a halogenated quinoline derivative featuring a bromo substituent at the 2-position and a trifluoromethyl group at the 3-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and advanced materials. The presence of both bromine and trifluoromethyl groups enhances its reactivity, enabling selective functionalization via cross-coupling reactions or nucleophilic substitutions. Its electron-withdrawing trifluoromethyl group also contributes to improved metabolic stability in bioactive molecules. The compound exhibits high purity and consistent performance, making it suitable for research and industrial applications requiring precise molecular modifications. Proper handling is advised due to its halogenated nature.
2-Bromo-3-(trifluoromethyl)quinoline structure
590371-95-2 structure
Product Name:2-Bromo-3-(trifluoromethyl)quinoline
CAS No:590371-95-2
MF:C10H5BrF3N
MW:276.052612066269
CID:1040755
PubChem ID:10956751
Update Time:2025-10-23

2-Bromo-3-(trifluoromethyl)quinoline Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-3-(trifluoromethyl)quinoline
    • AG-A-37840
    • AK103504
    • ANW-64733
    • CTK5I9078
    • PC9223
    • MFCD08741356
    • AMY18900
    • DTXSID00449793
    • C16039
    • OIORPEGSEBEYDC-UHFFFAOYSA-N
    • DB-364718
    • AKOS016006889
    • SB69459
    • 590371-95-2
    • MDL: MFCD08741356
    • Inchi: 1S/C10H5BrF3N/c11-9-7(10(12,13)14)5-6-3-1-2-4-8(6)15-9/h1-5H
    • InChI Key: OIORPEGSEBEYDC-UHFFFAOYSA-N
    • SMILES: BrC1=C(C(F)(F)F)C=C2C=CC=CC2=N1

Computed Properties

  • Exact Mass: 274.95575
  • Monoisotopic Mass: 274.95575g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • PSA: 12.89

2-Bromo-3-(trifluoromethyl)quinoline Pricemore >>

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